(3,6-dimethyl-2-nitrophenyl)methanol
Overview
Description
(3,6-Dimethyl-2-nitrophenyl)methanol, also known as DMNP, is an organic compound that is widely used in scientific research. It is a nitrophenyl derivative with a methyl group attached to the nitrogen atom and two methyl groups attached to the phenyl ring. DMNP has many applications in research, including its use as a catalyst, a reagent, and a chromogenic substrate. It is also used as a model compound for studying the mechanism of nitroaromatic reactions.
Mechanism of Action
The mechanism of action of (3,6-dimethyl-2-nitrophenyl)methanol is not fully understood. However, it is believed that the nitro group of this compound can be reduced to a methoxyl group, which can then react with other molecules to form new compounds. This compound can also act as a catalyst in organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to be a potent inhibitor of the enzyme xanthine oxidase, which is involved in the metabolism of drugs and other compounds. This compound has also been shown to be an effective inhibitor of the enzyme cyclooxygenase, which is involved in inflammation.
Advantages and Limitations for Lab Experiments
The main advantage of using (3,6-dimethyl-2-nitrophenyl)methanol in lab experiments is its versatility. It can be used as a catalyst, a reagent, and a chromogenic substrate. It is also relatively inexpensive and easy to obtain. However, it is important to note that this compound is toxic and should be handled with caution.
Future Directions
The potential future directions for research on (3,6-dimethyl-2-nitrophenyl)methanol include further studies on its biochemical and physiological effects, its potential therapeutic uses, and its mechanism of action. Additionally, further research could be done on its use as a catalyst in organic synthesis and its potential applications in drug discovery. Additionally, further research could be done on its potential uses in the development of new materials.
Synthesis Methods
(3,6-dimethyl-2-nitrophenyl)methanol can be synthesized by several methods. One method is the nitration of 3,6-dimethylanisole. In this method, 3,6-dimethylanisole is reacted with a nitrating agent such as nitric acid or sulfuric acid in the presence of a nitrating agent such as nitric acid or sulfuric acid in the presence of a nitrating agent such as nitric acid or sulfuric acid. The resulting product is then treated with a reducing agent such as sodium hydroxide or sodium borohydride to reduce the nitro group to a methoxyl group. The product is then reacted with methanol to form this compound.
Scientific Research Applications
(3,6-dimethyl-2-nitrophenyl)methanol is widely used in scientific research due to its versatile properties. It is used as a catalyst in organic synthesis, as a reagent in spectroscopic studies, and as a chromogenic substrate in biological assays. It is also used as a model compound for studying the mechanism of nitroaromatic reactions. This compound has been used in research on the metabolism of drugs, the synthesis of pharmaceuticals, and the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,6-dimethyl-2-nitrophenyl)methanol involves the reduction of 3,6-dimethyl-2-nitroacetophenone to the corresponding alcohol using a reducing agent.", "Starting Materials": [ "3,6-dimethyl-2-nitroacetophenone", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)", "Solvent (e.g. ethanol, methanol)" ], "Reaction": [ "Dissolve 3,6-dimethyl-2-nitroacetophenone in a suitable solvent.", "Add the reducing agent slowly to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature.", "Add water to the reaction mixture to quench the excess reducing agent.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography." ] } | |
CAS RN |
58579-65-0 |
Molecular Formula |
C9H11NO3 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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